Cas no 1219960-62-9 (3-Piperidinylmethyl cyclobutanecarboxylate hydrochloride)

3-Piperidinylmethyl cyclobutanecarboxylate hydrochloride structure

1219960-62-9 structure

Product Name:3-Piperidinylmethyl cyclobutanecarboxylate hydrochloride

CAS No:1219960-62-9

MF:C₁₁H₂₀ClNO₂

MW:233.7350025177

CID:1071581

PubChem ID:56829562

Update Time:2025-04-20

3-Piperidinylmethyl cyclobutanecarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-Piperidinylmethyl cyclobutanecarboxylate hydrochloride
- piperidin-3-ylmethylcyclobutanecarboxylatehydrochloride
- AKOS015844302
- 3-Piperidinylmethyl cyclobutanecarboxylatehydrochloride
- piperidin-3-ylmethyl cyclobutanecarboxylate hydrochloride
- piperidin-3-ylmethyl cyclobutanecarboxylate;hydrochloride
- 1219960-62-9
- MDL： MFCD13559818
- Inchi： 1S/C11H19NO2.ClH/c13-11(10-4-1-5-10)14-8-9-3-2-6-12-7-9;/h9-10,12H,1-8H2;1H
- InChI Key： RZCYIJSTUAGNLC-UHFFFAOYSA-N
- SMILES： Cl.O(C(C1CCC1)=O)CC1CNCCC1

Computed Properties

Exact Mass: 233.1182566g/mol
Monoisotopic Mass: 233.1182566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 202
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.3Å²

3-Piperidinylmethyl cyclobutanecarboxylate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM310632-1g	Piperidin-3-ylmethyl cyclobutanecarboxylate hydrochloride	1219960-62-9	95%	1g	$167	2023-01-19
Chemenu	CM310632-5g	Piperidin-3-ylmethyl cyclobutanecarboxylate hydrochloride	1219960-62-9	95%	5g	$446	2023-01-19

3-Piperidinylmethyl cyclobutanecarboxylate hydrochloride Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

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